6-Ethoxypyridine-3-carbonitrile
Overview
Description
6-Ethoxypyridine-3-carbonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Derivatives
The synthesis of various derivatives of 2-aminopyridine-3-carbonitrile, including 5- and/or 6-alkyl substituted derivatives, has been achieved through addition-elimination reactions producing dienamine intermediates. This process highlights the chemical versatility of pyridine carbonitriles in organic synthesis (Kurihara & Mishima, 1977).
Structural Analysis of Derivatives
Compound 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile has been synthesized and structurally analyzed using X-ray, IR, NMR, and UV–vis absorption and fluorescence spectroscopy, revealing insights into the structural and optical properties of pyridine carbonitrile derivatives (Jukić et al., 2010).
Biological Applications
- Cytotoxic Activity Assessment: A series of 2-methoxypyridine-3-carbonitrile derivatives were synthesized and evaluated for their cytotoxicity against various cancer cell lines. This research underscores the potential of pyridine carbonitriles in the development of anticancer agents (Al‐Refai et al., 2019).
Materials Science Applications
- Corrosion Inhibition: Pyranopyrazole derivatives, including pyridine carbonitrile compounds, have been investigated as corrosion inhibitors for mild steel in acidic solutions. Their effectiveness in corrosion protection highlights a practical application in materials science and engineering (Yadav et al., 2016).
Photophysical Properties
- Study of Non-Linear Optical Properties: The photophysical properties of 6-Amino-2-methylpyridine-3-carbonitrile dye, a related compound, have been studied using Density Functional Theory. Such studies are crucial for understanding the optical applications of pyridine carbonitriles (Sakthi et al., 2017).
Safety and Hazards
6-Ethoxypyridine-3-carbonitrile is associated with several hazard statements, including H302, H312, H315, H317, H318, H332, and H335 . These indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin irritation or allergic skin reaction, may cause serious eye damage, and may cause respiratory irritation .
Future Directions
While specific future directions for 6-Ethoxypyridine-3-carbonitrile are not available in the retrieved data, pyridine derivatives are widely used in medicinal chemistry and drug synthesis . Therefore, it is likely that research into the properties and potential applications of this compound will continue.
Properties
IUPAC Name |
6-ethoxypyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-2-11-8-4-3-7(5-9)6-10-8/h3-4,6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOHCYKUZOVCGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596578 | |
Record name | 6-Ethoxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
106853-78-5 | |
Record name | 6-Ethoxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-ethoxypyridine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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